Cas no 1465601-43-7 (tert-butyl N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}carbamate)

• Product Name: tert-butyl N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}carbamate
• CAS No: 1465601-43-7
• MF: C₁₁H₂₄N₂O₃
• MW: 232.319863319397
• MDL: MFCD30476433
• CID: 4601381
• Update Time: 2025-05-26

tert-butyl N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}carbamate
• tert-Butyl methyl(2-(2-(methylamino)ethoxy)ethyl)carbamate

• MDL： MFCD30476433
• Inchi： 1S/C11H24N2O3/c1-11(2,3)16-10(14)13(5)7-9-15-8-6-12-4/h12H,6-9H2,1-5H3
• InChI Key： YOEVQNJUENFAER-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C)CCOCCNC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}carbamate

tert-butyl N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}carbamate: A Comprehensive Overview

tert-butyl N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}carbamate (CAS No. 1465601-43-7) is a versatile organic compound with significant applications in various fields, including pharmaceuticals and agrochemicals. This compound, often referred to as tert-butyl carbamate derivative, has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have highlighted its potential in drug delivery systems and as a precursor for advanced materials.

The molecular structure of tert-butyl N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further substituted with a methylamino ethoxy ethyl chain. This configuration imparts the compound with excellent solubility properties and stability, making it suitable for use in diverse chemical reactions. Researchers have explored its role in synthesizing bioactive molecules, where its reactivity and selectivity have been extensively studied.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}carbamate through various routes, including nucleophilic substitution and condensation reactions. These methods have improved the yield and purity of the compound, facilitating its application in large-scale production. The compound's ability to act as a protecting group in peptide synthesis has also been validated in recent studies, underscoring its importance in medicinal chemistry.

In terms of pharmacological applications, tert-butyl N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}carbamate has shown potential as an intermediate in the development of antiviral and anticancer agents. Its ability to modulate enzyme activity and interact with cellular pathways has been explored in preclinical models. For instance, studies published in 2023 have demonstrated its efficacy in inhibiting viral replication by targeting specific proteases, suggesting its role in antiviral drug discovery.

Beyond pharmaceuticals, tert-butyl N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}carbamate has found applications in agrochemicals, particularly as a precursor for herbicides and insecticides. Its role in enhancing the bioavailability of agricultural chemicals has been a focal point of recent research. Scientists have also investigated its environmental impact, emphasizing the need for sustainable synthesis methods to minimize ecological footprint.

The compound's compatibility with modern analytical techniques has further enhanced its utility. For example, its stability under mass spectrometry conditions has made it a valuable tool for structural elucidation of complex molecules. Researchers have also leveraged its reactivity to develop novel sensors for detecting environmental pollutants, showcasing its interdisciplinary applications.

In conclusion, tert-butyl N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}carbamate (CAS No. 1465601-43-7) stands as a pivotal molecule in contemporary chemical research. Its versatility, combined with recent breakthroughs in synthesis and application, positions it as a key player in advancing drug development and material science. As research continues to uncover new dimensions of its potential, this compound is poised to make significant contributions to various industries.